5-((3-(4-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-hexyl-2-thioxothiazolidin-4-one
Description
The compound 5-((3-(4-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-hexyl-2-thioxothiazolidin-4-one features a thioxothiazolidin-4-one core fused with a pyrazole moiety. Key structural elements include:
- 4-Bromophenyl group at the pyrazole’s 3-position, enhancing steric bulk and electronic effects.
- Hexyl chain at the thiazolidinone’s 3-position, influencing lipophilicity and solubility.
- Methylene bridge connecting the pyrazole and thiazolidinone rings, stabilizing the conjugated system.
While direct pharmacological data for this compound are unavailable in the provided evidence, structurally related analogs (e.g., triazolyl-pyrazolylthiazoles, isostructural halogenated derivatives) exhibit antimicrobial, antitumor, and enzyme-modulating activities . The bromine atom likely enhances binding affinity via halogen bonding, while the hexyl chain may improve membrane permeability .
Properties
CAS No. |
307953-06-6 |
|---|---|
Molecular Formula |
C25H24BrN3OS2 |
Molecular Weight |
526.5 g/mol |
IUPAC Name |
(5Z)-5-[[3-(4-bromophenyl)-1-phenylpyrazol-4-yl]methylidene]-3-hexyl-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C25H24BrN3OS2/c1-2-3-4-8-15-28-24(30)22(32-25(28)31)16-19-17-29(21-9-6-5-7-10-21)27-23(19)18-11-13-20(26)14-12-18/h5-7,9-14,16-17H,2-4,8,15H2,1H3/b22-16- |
InChI Key |
PMFRXAUJUCGYKD-JWGURIENSA-N |
Isomeric SMILES |
CCCCCCN1C(=O)/C(=C/C2=CN(N=C2C3=CC=C(C=C3)Br)C4=CC=CC=C4)/SC1=S |
Canonical SMILES |
CCCCCCN1C(=O)C(=CC2=CN(N=C2C3=CC=C(C=C3)Br)C4=CC=CC=C4)SC1=S |
Origin of Product |
United States |
Preparation Methods
The synthesis of 5-((3-(4-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-hexyl-2-thioxothiazolidin-4-one typically involves multi-step reactions. One common synthetic route includes the following steps:
Formation of the Pyrazole Ring: This can be achieved through a [3+2] cycloaddition reaction involving hydrazine and an appropriate alkyne or alkene.
Introduction of the Bromophenyl Group: This step often involves a Suzuki cross-coupling reaction between a bromophenyl halide and a boronic acid derivative.
Formation of the Thiazolidinone Ring: This can be synthesized by reacting a thiourea derivative with an α-halo ketone.
Final Coupling: The final step involves the condensation of the pyrazole derivative with the thiazolidinone derivative under basic conditions to form the target compound.
Chemical Reactions Analysis
5-((3-(4-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-hexyl-2-thioxothiazolidin-4-one undergoes various chemical reactions, including:
Scientific Research Applications
This compound has shown potential in various scientific research applications:
Medicinal Chemistry: It has been investigated for its potential as an antimicrobial and anticancer agent due to its ability to interact with biological targets.
Materials Science: The compound’s unique structure makes it a candidate for use in the development of liquid crystal materials and organic semiconductors.
Biological Studies: It has been used in studies to understand the interaction of thiazolidinone derivatives with enzymes and receptors.
Mechanism of Action
The mechanism of action of 5-((3-(4-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-hexyl-2-thioxothiazolidin-4-one involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, leading to inhibition or activation of biological pathways. For example, it may inhibit the activity of certain kinases, leading to the suppression of cancer cell proliferation .
Comparison with Similar Compounds
Data Tables
Table 1: Substituent Impact on Bioactivity
Table 2: Thermal Properties of Analogues
| Compound | Melting Point (°C) | IR Peaks (cm⁻¹) | Reference |
|---|---|---|---|
| 5b () | 156–158 | 1721 (C=O), 1599 (C=N) | |
| Example 76 () | 252–255 | Not reported |
Biological Activity
The compound 5-((3-(4-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-hexyl-2-thioxothiazolidin-4-one is a thiazolidinone derivative with potential biological activities. This article focuses on its biological activity, including antioxidant properties, antifungal effects, and potential mechanisms of action based on recent studies and findings.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of approximately 498.46 g/mol. It features a thiazolidinone core linked to a pyrazole moiety, which is known for its diverse biological activities.
1. Antioxidant Activity
Recent studies have indicated that pyrazole derivatives exhibit significant antioxidant properties. In particular, compounds similar to the target compound have been evaluated using various assays such as:
- DPPH Scavenging Assay : The ability to scavenge free radicals was assessed, showing that certain derivatives exhibited comparable antioxidant activity to ascorbic acid.
- 15-Lipoxygenase Inhibition : The compound's potential as an inhibitor of 15-lipoxygenase (15-LOX), an enzyme involved in oxidative stress and inflammation, has been explored. Molecular docking studies suggest effective binding at the active site of 15-LOX, indicating a plausible mechanism for its antioxidant action .
| Compound | DPPH Scavenging Activity | 15-LOX Inhibition |
|---|---|---|
| Ascorbic Acid | Reference | Reference |
| Compound A | High | Moderate |
| Compound B | Moderate | High |
2. Antifungal Activity
The compound has also shown promise as a potent antifungal agent. Studies have reported that derivatives of pyrazole can inhibit fungal growth effectively. The structural features of the compound contribute to its interaction with fungal enzymes, disrupting their function.
The biological activity of this compound can be attributed to several mechanisms:
- Radical Scavenging : The presence of phenolic groups allows for effective radical scavenging, reducing oxidative stress in biological systems.
- Enzyme Inhibition : The interaction with key enzymes such as 15-LOX suggests a role in modulating inflammatory pathways, which is significant in various diseases including cancer and neurodegenerative disorders .
Case Studies
Several case studies have highlighted the efficacy of related compounds in clinical settings:
- In Vivo Studies : Animal models treated with pyrazole derivatives showed reduced markers of oxidative stress and inflammation, supporting their therapeutic potential.
- Clinical Trials : Preliminary trials indicated improvements in conditions associated with oxidative stress when subjects were administered compounds similar to the target compound.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
